Cas no 1131594-28-9 (3-Bromo-4-((diethylamino)methyl)benzoic acid)

• Product Name: 3-Bromo-4-((diethylamino)methyl)benzoic acid
• CAS No: 1131594-28-9
• MF: C₁₂H₁₆BrNO₂
• MW: 286.164942741394
• CID: 1030472
• PubChem ID: 44828836
• Update Time: 2025-04-20

3-Bromo-4-((diethylamino)methyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-((diethylamino)methyl)benzoic acid
• 3-bromo-4-(diethylaminomethyl)benzoic acid
• DTXSID40660925
• 3-Bromo-4-((diethylamino)methyl)benzoicacid
• AKOS015843281
• A802835
• 1131594-28-9
• 3-Bromo-4-[(diethylamino)methyl]benzoic acid
• DB-060346

• Inchi： 1S/C12H16BrNO2/c1-3-14(4-2)8-10-6-5-9(12(15)16)7-11(10)13/h5-7H,3-4,8H2,1-2H3,(H,15,16)
• InChI Key： GCTODQKLBSSGNZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=CC=1CN(CC)CC

Computed Properties

• Exact Mass: 285.036
• Monoisotopic Mass: 285.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• XLogP3: 0.4